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Compound of Interest

Compound Name: 9(2)-Tetradecenoyl chloride

Cat. No.: B8262219

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for 9(Z)-
Tetradecenoyl chloride (CAS No. 95548-25-7).[1] Due to the limited availability of a specific

Safety Data Sheet (SDS) for this compound, this guide incorporates data from closely related

acyl chlorides to provide a thorough understanding of the potential hazards and safe handling
procedures. All data extrapolated from other compounds will be clearly indicated.

Chemical and Physical Properties

9(Z)-Tetradecenoyl chloride is an unsaturated fatty acyl chloride.[1] Its key identifiers and

physical properties are summarized below. Data for similar compounds are provided for context
and comparison.
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9(Z)-Tetradecenoyl

(Z2)-9-Octadecenoyl

Tetradecanoyl

Property . chloride (Oleoyl chloride (Myristoyl
chloride . .
chloride) chloride)
CAS Number 95548-25-7[1] 112-77-6 112-64-1[2]
Molecular Formula C14H25CIO[1] C1sH33CIO[3] C14H27CIO
Molecular Weight 244.8 g/mol [1] 300.91 g/mol [3] 246.82 g/mol
Appearance Liquid[1] Oil / Liquid[3] Liquid
Boiling Point Not available 193 °C @ 4 mmHg]3] 149 °C @ 5 mmHg
Density Not available 0.91 g/mL at 25 °C[3] 0.903 g/mL at 25 °C
Flash Point Not available >230 °F[3] >230 °F
. ) Slightly soluble in )
Solubility Not available Reacts with water
Chloroform([3]
Purity >99%]1] Not specified >95%][2]
Dry, cool, well-
Storage Freezer[1] Not specified ventilated place away

from moisture[2]

Hazard Identification and GHS Classification

As an acyl chloride, 9(Z)-Tetradecenoyl chloride is expected to be a corrosive and reactive

compound. The following GHS hazard classifications are based on data for similar acyl

chlorides and should be considered applicable.

» Skin Corrosion/Irritation: Category 1A - Causes severe skin burns and eye damage.[4]

o Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.[4]

o Acute Toxicity, Inhalation: Category 3 - Toxic if inhaled.[4]

o Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.[4]
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Hazard Statements (H-Statements):

e H314: Causes severe skin burns and eye damage.[4]

o H331: Toxic if inhaled.[4]

o H335: May cause respiratory irritation.[4]

Precautionary Statements (P-Statements):

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4][5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4]

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[4]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

e P310: Immediately call a POISON CENTER or doctor/physician.[4]

Experimental Protocols: Safe Handling and

Emergency Procedures
Standard Handling Protocol for Acyl Chlorides

Given the moisture-sensitive and corrosive nature of 9(Z)-Tetradecenoyl chloride, all
manipulations should be performed in a controlled environment.

e Preparation:

o Work in a certified chemical fume hood with the sash at the lowest practical height.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.tcichemicals.com/CA/en/sds/T2048_US_EN.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.tcichemicals.com/CA/en/sds/T2048_US_EN.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.benchchem.com/product/b8262219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8262219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Ensure an emergency shower and eyewash station are readily accessible.

o Gather all necessary personal protective equipment (PPE): chemical-resistant gloves
(e.g., nitrile or neoprene), a flame-retardant lab coat, and tightly sealed safety goggles or a
face shield.

o Prepare a quenching solution (e.g., a dilute solution of sodium bicarbonate) to neutralize
any spills or residual reagent.

e Handling:

[¢]

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with
moisture.[2]

o Use clean, dry glassware and syringes.

o When transferring the liquid, use a syringe or cannula technique to minimize exposure to
air.

o Avoid heating the compound unless necessary, and if so, use a well-controlled heating
mantle and a reflux condenser.

» Waste Disposal:

o Quench any residual 9(Z)-Tetradecenoyl chloride by slowly adding it to a stirred, cooled
solution of a weak base (e.g., sodium bicarbonate).

o Dispose of the neutralized waste in accordance with local and institutional regulations.

o Contaminated materials (e.g., gloves, paper towels) should be placed in a sealed
container and disposed of as hazardous waste.

Emergency Response Protocol
Spill:

o Evacuate the immediate area.
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o Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly
ventilated area.

o Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand). Do not use
combustible materials like paper towels.

o Carefully collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

» Neutralize the spill area with a weak base solution, followed by a thorough cleaning with
soap and water.

Fire:

e Use a dry chemical, carbon dioxide, or foam extinguisher. Do not use water, as acyl
chlorides react violently with it.

o If the fire is significant, evacuate the area and call emergency services.

o Wear self-contained breathing apparatus (SCBA) if there is a risk of inhaling fumes.

Visualized Workflows

The following diagrams illustrate key logical and experimental workflows for the safe handling
of 9(Z)-Tetradecenoyl chloride.

Pre-Handling Assessment Handling Protocol Post-Handling
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Figure 1: Hazard Identification and Mitigation Workflow for 9(Z)-Tetradecenoyl chloride.
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Figure 2: Emergency Response Protocol for Personal Exposure to 9(Z)-Tetradecenoyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetradecenoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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